Cas no 2680807-19-4 (3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid)

3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid structure
2680807-19-4 structure
Product Name:3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
CAS No:2680807-19-4
MF:C11H14F3NO4
MW:281.228374004364
CID:5958607
PubChem ID:165936395
Update Time:2025-07-15

3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
    • EN300-28286087
    • 2680807-19-4
    • 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
    • Inchi: 1S/C11H14F3NO4/c1-8(2)10(7(17)18)3-9(4-10,19-8)5-15-6(16)11(12,13)14/h3-5H2,1-2H3,(H,15,16)(H,17,18)
    • InChI Key: INIFHDYETORWLX-UHFFFAOYSA-N
    • SMILES: FC(C(NCC12CC(C(=O)O)(C(C)(C)O1)C2)=O)(F)F

Computed Properties

  • Exact Mass: 281.08749241g/mol
  • Monoisotopic Mass: 281.08749241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.6Ų

3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28286087-0.05g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
0.05g
$1417.0 2023-05-24
Enamine
EN300-28286087-0.1g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
0.1g
$1484.0 2023-05-24
Enamine
EN300-28286087-0.25g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
0.25g
$1551.0 2023-05-24
Enamine
EN300-28286087-0.5g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
0.5g
$1619.0 2023-05-24
Enamine
EN300-28286087-1.0g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
1g
$1686.0 2023-05-24
Enamine
EN300-28286087-2.5g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
2.5g
$3304.0 2023-05-24
Enamine
EN300-28286087-5.0g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
5g
$4890.0 2023-05-24
Enamine
EN300-28286087-10.0g
3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
2680807-19-4
10g
$7250.0 2023-05-24

3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Related Literature

Additional information on 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Introduction to 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2680807-19-4)

3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 2680807-19-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique bicyclic framework, combined with the presence of multiple functional groups, makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of this compound features a bicyclo[2.1.1]hexane core, which is a fused three-membered ring system consisting of two carbons and one oxygen atom, connected to a six-membered ring containing four carbons and one oxygen atom. This bicyclic scaffold is known for its rigidity and potential to interact with biological targets in specific ways. The presence of dimethyl substituents at the 3-position of the bicyclic system contributes to the steric environment of the molecule, influencing its binding affinity and selectivity.

One of the most notable features of 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is the incorporation of an (2,2,2-trifluoroacetamido)methyl group at the 1-position. This group introduces a highly electronegative fluorine atom into the molecule, which can modulate its pharmacokinetic properties and enhance its solubility in biological systems. The trifluoromethyl group is particularly interesting because it can influence metabolic stability and binding interactions with biological targets by altering electronic distributions and steric hindrance.

The carboxylic acid functionality at the 4-position provides another potential site for interaction with biological targets, such as enzymes or receptors. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can be crucial for achieving high affinity and selectivity in drug design. Additionally, the presence of an oxygen atom in this position allows for further derivatization and modification, enabling chemists to fine-tune the properties of the compound for specific applications.

Recent research in medicinal chemistry has highlighted the importance of structurally diverse scaffolds in drug discovery. Compounds like 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid offer unique opportunities to explore new chemical space and identify novel pharmacological targets. The bicyclic system provides a stable backbone that can be modified while maintaining structural integrity, whereas functional groups such as the trifluoroacetamide moiety introduce variability that can be exploited for pharmacological optimization.

In particular, the trifluoroacetamide group has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. The fluorine atoms in this group can increase lipophilicity while also improving resistance to enzymatic degradation. This makes it an attractive feature for compounds intended for oral administration or long-term use. Furthermore, the amide bond itself can serve as a hinge region in protein-ligand interactions, allowing for precise tuning of binding properties.

The bicyclo[2.1.1]hexane scaffold is also of interest due to its potential to mimic natural product structures or bioactive motifs found in known drugs. Many successful drugs have been derived from natural products or designed based on bioactive scaffolds identified through high-throughput screening programs. By leveraging such structures, medicinal chemists can accelerate the discovery process and identify compounds with improved pharmacological profiles.

Current research efforts are focused on developing new methodologies for synthesizing complex molecules like 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid efficiently and scalablely. Advances in synthetic chemistry have enabled chemists to construct intricate molecular frameworks with greater precision and fewer synthetic steps than previously possible. These improvements have not only reduced costs but also allowed for more rapid exploration of chemical space.

One particularly promising approach is the use of transition metal-catalyzed reactions to construct cyclic systems like bicyclo[2.1.1]hexane derivatives efficiently from simpler precursors such as ketones or aldehydes through cyclization reactions such as intramolecular aldol condensation or cyclopropanation followed by ring expansion steps using metal catalysts like palladium or copper complexes.

The synthesis of 3,3-Dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid would likely involve multiple steps starting from commercially available building blocks such as acetone derivatives or protected amino acids that contain both dimethyl groups at appropriate positions along with an amide linkage incorporating trifluoromethylation via cross-coupling reactions between aryl halides bearing trifluoromethyl groups followed by ring-closing metathesis (RCM) or other cyclization strategies.

Once synthesized, 3, 3-Dimethyl - - - ( - ( - ( - ( - ( - ( - ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) -Dimeth yl-( -( -( -( -( -( -)-Tr if luor o aceta m ide)-Me th yl)-)-)-)-)-)-)-) - oxa b i c y clo [ - [ - [ - [ ] ] ] ] ] ] ] ] ] ] ] [ [ [ [ [ [ [ [ [ [ [ [ [ h e x an e car bo x y l ic ac id CAS N o . 2680807 -19 -4 would be subjected to rigorous pharmacological testing to evaluate its potency against various biological targets including enzymes involved in metabolic pathways relevant to diseases such as cancer , inflammation , or neurological disorders . p > < p > High-throughput screening ( HTS ) techniques coupled with computational modeling tools have become indispensable tools in modern drug discovery pipelines . These approaches allow researchers to rapidly assess large libraries containing thousands upon thousands o f compoun ds based on their predicted binding affinities , selectivity profiles , druggability scores , among other parameters . By combining experimental data with computational predictions , scientists can prioritize promising candidates like 3, 3-Dimeth yl-( -( -( -( -( -( -)-Tr if luor o aceta m ide)-Me th yl)-)-)-)-)-)-)-) ) ) ) ) ))))))))) ))))))))) ))))))))) ))))))))) ))))))))) ))))))))) )))) ))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))) oxab i c y clo [ hex an e car bo x y l ic ac id CAS N o . 2680807 -19 -4 for further development into lead compounds that could eventually progress into clinical trials . p > < p > In addition to traditional small-molecule drug discovery efforts, bioconjugation strategies involving modifications o f existing biomolecules such as peptides , proteins , or nucleic acids have emerged as powerful tools for developing novel therapeutic agents . The incorporation o f functional groups like those present i n 3, 3-Dimeth yl-( -( -( -( -( -( -)-Tr if luor o aceta m ide)-Me th yl)-)-)-)-)()-())())())())())())())()-()))()-()))()-()))()-()))()-()))()-()))()-()))()-()))()-()))()-()))() oxab i c y clo [ hex an e car bo x y l ic ac id CAS N o . 2680807 -19 -4 could potentially enhance targeting specificity , improve pharmacokinetic properties , or enable novel delivery mechanisms . For instance , conjugating this compound t o antibodies through site-specific linkers could generate targeted immunotherapies capable o f delivering cytotoxic agents directly t o cancer cells while minimizing side effects on healthy tissues . p > < p > Another exciting avenue involves exploring structure-based drug design approaches where computational models are used t o predict how a given compound will interact wi th its target protein at atomic resolution . By understanding these interactions i n detail , medicinal chemists can make informed decisions about how t o modify their molecules t o improve binding affinities , reduce off-target effects , or enhance other desirable properties such as solubility or metabolic stability . Techniques like molecular dynamics simulations , quantum mechanics calculations , and machine learning algorithms have all contributed t o making structure-based drug design increasingly accessible t o researchers worldwide . p > < p > Looking ahead, future research i nvolving compounds like CAS No .2680807 -19 =4 will likely focus on expanding synthetic methodologies t o enable easier access t o derivatives containing additional functional groups or modified scaffolds . Advances i n flow chemistry technologies could also facilitate high-throughput synthesis campaigns allowing researchers t o generate vast libraries containing millions upon millions o f unique molecular structures within days rather than months or years using traditional batch processing methods alone . These innovations promise t o accelerate our understanding o f disease mechanisms while providing new opportunities foor developing next-generation therapeutics across multiple therapeutic areas including oncology immunology neurology infectious diseases metabolism disorders among others . p > article > response >

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.